Dichlorobis[bis(trimethylsilyl)amino] zirconium(IV)

• IUPAC Name: bis(trimethylsilyl)azanide;zirconium(4+);dichloride
• InChI: InChI=1S/2C6H18NSi2.2ClH.Zr/c2*1-8(2,3)7-9(4,5)6;;;/h2*1-6H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key: YTWXEUAUHRSZID-UHFFFAOYSA-L
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Cl-].[Cl-].[Zr+4]
• Molecular Formula: C12H36Cl2N2Si4Zr
• DSSTOX Substance ID: DTXSID30722546
• Molecular Weight: 482.9 g/mol
• CAS RN: 70969-28-7

Description

“Dichlorobis[bis(trimethylsilyl)amino] zirconium(IV)” is a chemical compound with the molecular formula C12H36Cl2N2Si4Z. It is a derivative of ammonia with trimethylsilyl groups in place of two hydrogen atoms.

Scientific Research Applications

DBZ has been used in a variety of scientific research applications, including its use as a catalyst for organic synthesis and a reagent for the synthesis of other organometallic compounds. It has also been used as a reactant for the preparation of polymers materials. In addition, DBZ has been used as a reagent for the synthesis of novel organometallic compounds, such as those containing ruthenium, osmium, and iridium.

Mechanism of Action

The mechanism of action of DBZ is not yet fully understood. However, it is believed to involve the formation of a zirconium-carbon bond, which is then followed by the formation of a zirconium-hydrogen bond. This bond formation is thought to be responsible for the catalytic activity of DBZ.
Biochemical and Physiological Effects
The biochemical and physiological effects of DBZ are not yet known. However, it is believed that DBZ may have the potential to act as an enzyme inhibitor, which could be beneficial in the treatment of certain diseases. In addition, DBZ may also have the potential to be used as an antioxidant, which could be beneficial in the prevention of oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using DBZ in laboratory experiments include its low cost and its versatility, as it can be used in a wide range of applications. Furthermore, DBZ is relatively easy to synthesize and can be purified using column chromatography. The main limitation of using DBZ in laboratory experiments is its low solubility in organic solvents, which can make it difficult to work with.

Future Directions

The potential future directions for DBZ include its use as a catalyst in organic synthesis, as a reactant for the preparation of polymers materials, and as a reagent for the synthesis of other organometallic compounds. In addition, DBZ may have potential applications in the treatment of certain diseases due to its potential to act as an enzyme inhibitor. Furthermore, DBZ may also have potential applications in the prevention of oxidative damage due to its potential to act as an antioxidant. Finally, further research may be necessary to understand the biochemical and physiological effects of DBZ.